Myristoleyl arachidate

• Molecular Formula: C34H66O2
• Molecular Weight: 506.9 g/mol
• InChI: InChI=1S/C34H66O2/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-24-26-28-30-32-34(35)36-33-31-29-27-25-23-16-14-12-10-8-6-4-2/h10,12H,3-9,11,13-33H2,1-2H3/b12-10-
• InChIKey: NGFWMWUDSHTEQU-BENRWUELSA-N

Myristoleyl arachidate (CAS 2692623-59-7; [(Z)-tetradec-9-enyl] icosanoate) is a wax ester composed of arachidic acid (C20:0) esterified to myristoleyl alcohol (C14:1, cis-Δ9). With a molecular formula of C₃₄H₆₆O₂ and a molecular weight of 506.89 g/mol, it exists as a solid at room temperature.

Myristoleyl Arachidate for Analytical and Lipidomics Research: A C20:0-C14:1 Wax Ester Standard

Myristoleyl arachidate (CAS 2692623-59-7; [(Z)-tetradec-9-enyl] icosanoate) is a wax ester composed of arachidic acid (C20:0) esterified to myristoleyl alcohol (C14:1, cis-Δ9) [1]. With a molecular formula of C₃₄H₆₆O₂ and a molecular weight of 506.89 g/mol, it exists as a solid at room temperature . As a member of the wax ester class (ChEBI:10036), this compound is assigned the LIPID MAPS identifier LMFA07010131 and ChemSpider ID 57259520 [2]. It is commercially available as an analytical reference standard (Nu-Chek Cat. WE-1377) for use in lipidomics profiling, mass spectrometry method development, and wax ester quantification studies [3].

Analytical reference standard for wax ester lipidomics profiling

Mass spectrometry method development (APCI-MS, HRMS)

C34:1 species-specific quantification and retention time marker

• [1] ZFIN. (n.d.). Myristoleyl arachidate - Term ID: CHEBI:165680. ZFIN Ontology Database. View Source
• [2] ChEBI. (n.d.). Myristoleyl arachidate (CHEBI:165680). European Bioinformatics Institute. View Source
• [3] Nu-Chek Prep, Inc. (n.d.). Myristoleyl Arachidate (C20:0-C14:1) - WE-1377. Product Catalog. View Source

Why Myristoleyl Arachidate Cannot Be Replaced by Saturated C34 Wax Ester Analogs

Substituting myristoleyl arachidate with its saturated counterpart myristyl arachidate (CAS 22413-04-3; C₃₄H₆₈O₂) or other C34 wax esters introduces experimentally consequential changes to both physicochemical behavior and analytical detectability. The presence of a single cis-Δ9 double bond in the myristoleyl moiety alters the compound's melting temperature, chromatographic retention, and mass spectrometric fragmentation patterns relative to saturated analogs [1]. These differences affect experimental reproducibility, data comparability across studies, and the accurate identification of wax ester molecular species in complex lipid extracts. The evidence presented below quantifies these specific differentiation points, enabling informed selection for lipidomics standardization, analytical method development, and biological studies requiring chemically defined wax ester species [2].

Saturated C34:0 analog exhibits different melting behavior and HPLC retention, affecting method transfer.

APCI-MS response varies with unsaturation; calibration using C34:0 standard may introduce quantification bias.

HRMS can distinguish C34:1 from C34:0 by 2 Da mass shift, but unambiguous identification requires authentic standard.

• [1] Patel, S., Nelson, D. R., & Gibbs, A. G. (2001). Chemical and physical analyses of wax ester properties. Journal of Insect Science, 1, 4. doi: 10.1673/031.001.0401 View Source
• [2] Vrkoslav, V., Urbanová, K., & Cvačka, J. (2010). Analysis of wax ester molecular species by high performance liquid chromatography/atmospheric pressure chemical ionisation mass spectrometry. Journal of Chromatography A, 1217(25), 4184-4194. View Source

Myristoleyl Arachidate Differentiation Evidence: Comparative Data vs. Saturated Wax Ester Analogs

Melting Temperature Reduction: Quantified Effect of the Δ9 Double Bond in C34 Wax Esters

The insertion of a single double bond into either the alcohol or acid moiety of a wax ester decreases melting temperature by approximately 30°C relative to the fully saturated analog of equivalent chain length [1]. This class-level inference applies directly to myristoleyl arachidate versus myristyl arachidate—the former contains one cis-Δ9 double bond in the C14 alcohol moiety, whereas the latter is fully saturated (C14:0 alcohol + C20:0 acid). The magnitude of this Tm depression is substantial and consistent across wax esters containing 26–48 total carbon atoms [1].

Melting temp. depression

Class-level

~30 °C Tm decrease per double bond

Supports phase behavior differentiation from saturated analog

Based on >60 synthetic wax esters; no direct experimental Tm for this compound

Evidence Dimension	Melting temperature (Tm)
Target Compound Data	Predicted Tm: ~30°C lower than saturated C34 analog (no direct experimental Tm available for this specific compound)
Comparator Or Baseline	Myristyl arachidate (C34:0 wax ester; fully saturated; CAS 22413-04-3): melting temperature expected within the 38–73°C range for saturated wax esters of comparable chain length
Quantified Difference	Insertion of one double bond decreases Tm by ~30°C (class-level data across >60 synthetic wax esters)
Conditions	Differential scanning calorimetry (DSC) analysis of synthetic straight-chain saturated and monounsaturated wax esters containing 26–48 carbon atoms [1]

Why This Matters

Lower melting temperature affects solubility, formulation behavior, and biological membrane interactions, making the unsaturated species functionally non-interchangeable with its saturated analog in experimental systems.

• [1] Patel, S., Nelson, D. R., & Gibbs, A. G. (2001). Chemical and physical analyses of wax ester properties. Journal of Insect Science, 1, 4. doi: 10.1673/031.001.0401 View Source

Chromatographic Retention: Unsaturation-Dependent Separation in Reversed-Phase HPLC of Wax Esters

In non-aqueous reversed-phase liquid chromatography using a Nova-Pak C18 column with acetonitrile/ethyl acetate gradient, the retention behavior of wax esters is dependent on the number of double bonds [1]. Myristoleyl arachidate (C34:1, one double bond) elutes earlier than its fully saturated C34:0 analog myristyl arachidate due to decreased hydrophobic interaction with the stationary phase. This difference enables chromatographic resolution of unsaturated from saturated wax esters of identical total carbon number [1].

HPLC retention shift

Class-level

Shorter retention time due to unsaturation

Enables chromatographic resolution of C34:1 from C34:0

Trend established across wax ester pairs; exact ΔtR not reported

Evidence Dimension	Reversed-phase HPLC retention time
Target Compound Data	Myristoleyl arachidate (C34:1): shorter retention time, elutes earlier due to presence of one double bond
Comparator Or Baseline	Myristyl arachidate (C34:0, fully saturated): longer retention time, elutes later
Quantified Difference	Retention shift consistent with unsaturation degree (exact ΔtR values not reported for C34 pair, but systematic trend established across multiple wax ester pairs)
Conditions	Nova-Pak C18 column, acetonitrile/ethyl acetate gradient mobile phase, atmospheric pressure chemical ionization MS detection [1]

Why This Matters

Distinct chromatographic behavior necessitates compound-specific reference standards for accurate peak identification and quantification in HPLC-based wax ester profiling.

• [1] Vrkoslav, V., Urbanová, K., & Cvačka, J. (2010). Analysis of wax ester molecular species by high performance liquid chromatography/atmospheric pressure chemical ionisation mass spectrometry. Journal of Chromatography A, 1217(25), 4184-4194. View Source

Mass Spectrometric Differentiation: APCI-MS Response Varies with Unsaturation Degree

Under atmospheric pressure chemical ionization mass spectrometry (APCI-MS) conditions, the detector response of wax esters is dependent on the number of double bonds present in the molecule [1]. Myristoleyl arachidate, containing one cis double bond, yields a different ionization response factor than fully saturated wax esters of equivalent carbon number. This response variation means that peak area ratios do not directly reflect molar ratios when comparing unsaturated versus saturated wax esters without appropriate response factor correction [1].

APCI-MS response factor

Class-level

Response varies with double bond number

Requires compound-specific calibration for quantification

Response ratio not reported for C34 pair

Evidence Dimension	APCI-MS detector response factor
Target Compound Data	Myristoleyl arachidate (C34:1, one double bond): response factor differs from saturated analog
Comparator Or Baseline	Myristyl arachidate (C34:0, zero double bonds): response factor differs from monounsaturated analog
Quantified Difference	Response factor variation correlated with double bond number (exact response ratios for C34 pair not reported; systematic trend established across WE series)
Conditions	HPLC/APCI-MS analysis with Nova-Pak C18 column, protonated molecule [M+H]⁺ detection [1]

Why This Matters

Quantitative lipidomics studies require compound-specific calibration standards to correct for unsaturation-dependent MS response differences, making myristoleyl arachidate essential for accurate C34:1 wax ester quantification.

• [1] Vrkoslav, V., Urbanová, K., & Cvačka, J. (2010). Analysis of wax ester molecular species by high performance liquid chromatography/atmospheric pressure chemical ionisation mass spectrometry. Journal of Chromatography A, 1217(25), 4184-4194. View Source

ChEBI Structural Classification: Myristoleyl Arachidate as a Defined C34:1 Wax Ester Entity

Myristoleyl arachidate is assigned ChEBI ID CHEBI:165680 and is classified specifically as a wax ester (ChEBI:10036) [1]. Within the LIPID MAPS structure database, it is designated LMFA07010131 [2]. This distinct ontological classification separates it from myristyl arachidate (tetradecyl icosanoate, CAS 22413-04-3), which is a fully saturated wax ester (C34:0) , and from myristoleyl stearate (CHEBI:165691), which shares the same unsaturated alcohol but pairs with C18:0 stearic acid rather than C20:0 arachidic acid [3].

Ontology identifiers

Head-to-head

ChEBI:165680; LMFA07010131

Unambiguous database identification for C34:1 wax ester

Distinct from myristyl arachidate (C34:0) and myristoleyl stearate (C32:1)

Evidence Dimension	Chemical ontology classification
Target Compound Data	Myristoleyl arachidate: ChEBI:165680; LIPID MAPS LMFA07010131; C34:1 wax ester (C14:1 alcohol + C20:0 acid)
Comparator Or Baseline	Myristyl arachidate: C34:0 wax ester (C14:0 alcohol + C20:0 acid); Myristoleyl stearate: ChEBI:165691; C32:1 wax ester (C14:1 alcohol + C18:0 acid)
Quantified Difference	Distinct ChEBI and LIPID MAPS identifiers; difference of one double bond and/or two carbons in chain length
Conditions	ChEBI Ontology and LIPID MAPS Structure Database classification [1][2]

Why This Matters

Defined ontological classification ensures unambiguous compound identification in bioinformatics pipelines and lipidomics data repositories, preventing cross-study data misannotation when using generalized wax ester references.

• [1] ChEBI. (n.d.). Myristoleyl arachidate (CHEBI:165680). European Bioinformatics Institute. View Source
• [2] LIPID MAPS. (n.d.). Myristoleyl arachidate - LMFA07010131. LIPID MAPS Structure Database. View Source
• [3] ChEBI. (n.d.). Myristoleyl stearate (CHEBI:165691). European Bioinformatics Institute. View Source

Exact Mass Differentiation: 2 Da Difference Between C34:1 and C34:0 Wax Esters

Myristoleyl arachidate (C₃₄H₆₆O₂) has a molecular weight of 506.89 g/mol, whereas its fully saturated analog myristyl arachidate (C₃₄H₆₈O₂) has a molecular weight of 508.9 g/mol—a difference of approximately 2 Da corresponding to the two hydrogen atoms that replace the double bond in the saturated form . This mass difference is readily resolvable by high-resolution mass spectrometry and enables unambiguous identification of unsaturated versus saturated C34 wax ester species in complex lipid mixtures .

Exact mass difference

Head-to-head

2 Da (C₃₄H₆₆O₂ vs C₃₄H₆₈O₂)

HRMS distinguishes C34:1 from C34:0 without chromatography

Requires authentic standard for retention and fragmentation validation

Evidence Dimension	Molecular weight
Target Compound Data	Myristoleyl arachidate: C₃₄H₆₆O₂, 506.89 g/mol, one double bond (C34:1)
Comparator Or Baseline	Myristyl arachidate: C₃₄H₆₈O₂, 508.9 g/mol, zero double bonds (C34:0)
Quantified Difference	~2 Da (difference of two hydrogen atoms)
Conditions	High-resolution mass spectrometry (HRMS); exact mass calculation based on molecular formula

Why This Matters

The 2 Da mass difference enables HRMS-based lipidomics workflows to distinguish C34:1 from C34:0 wax esters without requiring chromatographic separation, provided authentic reference standards are available for retention time and fragmentation pattern validation.

Recommended Research and Procurement Applications for Myristoleyl Arachidate

Quantitative Lipidomics: C34:1 Wax Ester Standard for Mass Spectrometry Calibration

Use myristoleyl arachidate as a certified analytical reference standard for constructing calibration curves in HPLC/APCI-MS or HRMS-based wax ester quantification. Because APCI-MS response factors vary with double bond number [1], accurate quantification of C34:1 wax esters in biological samples (e.g., marine oils, insect cuticular lipids, meibum) requires an authentic C34:1 standard rather than a saturated C34:0 surrogate. Procurement of Nu-Chek WE-1377 or equivalent ensures traceable quantification and inter-laboratory data comparability in lipidomics studies [2].

Chromatographic Method Development: Retention Time Marker for Unsaturated Wax Esters

Employ myristoleyl arachidate as a retention time reference standard when developing or validating non-aqueous reversed-phase HPLC methods for wax ester separation. The compound's shorter retention time relative to saturated C34 analogs [1] provides a calibration point for identifying the elution window of monounsaturated wax esters. This is particularly valuable for analyzing complex wax ester mixtures such as sperm whale oil, jojoba oil, or marine zooplankton lipids, where C34:1 species may co-occur with saturated and polyunsaturated congeners [3].

Phase Behavior and Formulation Studies: Model Compound for Monounsaturated Wax Ester Physicochemistry

Utilize myristoleyl arachidate as a defined monounsaturated wax ester model in studies examining the effect of unsaturation on lipid phase behavior, melting temperature, and formulation properties. The ~30°C Tm depression associated with the single Δ9 double bond relative to saturated analogs [4] makes this compound suitable for investigating structure-property relationships in cosmetic emulsions, pharmaceutical lipid excipients, and biomimetic barrier formulations where controlled melting behavior is critical for product performance.

Bioinformatics and Lipid Ontology: Curated Reference for Database Standardization

Incorporate myristoleyl arachidate into lipidomics bioinformatics pipelines as a curated reference entity with validated ChEBI (CHEBI:165680) and LIPID MAPS (LMFA07010131) identifiers [5]. This ensures accurate automated annotation of C34:1 wax ester species in high-throughput lipidomics data processing, preventing misassignment to saturated C34:0 species or shorter-chain monounsaturated wax esters such as myristoleyl stearate (C32:1). Procurement from validated sources supports reproducibility in computational lipidomics and multi-omics data integration efforts.

Application

Selection Property

Validation Focus

Quantitative lipidomics calibration

Unsaturation-specific MS response factor

Calibration linearity with C34:1 standard

HPLC retention time marker

Retention shift vs saturated analogs

Peak identity in complex wax ester mixtures

Phase behavior model compound

Monounsaturated wax ester model

Melting behavior and formulation property profiling

Lipid ontology database curation

Curated ChEBI and LIPID MAPS identifiers

Accurate automated annotation in lipidomics bioinformatics

• [1] Vrkoslav, V., Urbanová, K., & Cvačka, J. (2010). Analysis of wax ester molecular species by high performance liquid chromatography/atmospheric pressure chemical ionisation mass spectrometry. Journal of Chromatography A, 1217(25), 4184-4194. View Source
• [2] Nu-Chek Prep, Inc. (n.d.). Myristoleyl Arachidate (C20:0-C14:1) - WE-1377. Product Catalog. View Source
• [3] Spencer, G. F., & Tallent, W. H. (1973). Sperm whale oil analysis by gas chromatography and mass spectrometry. Journal of the American Oil Chemists' Society, 50(6), 202-206. View Source
• [4] Patel, S., Nelson, D. R., & Gibbs, A. G. (2001). Chemical and physical analyses of wax ester properties. Journal of Insect Science, 1, 4. doi: 10.1673/031.001.0401 View Source
• [5] ChEBI. (n.d.). Myristoleyl arachidate (CHEBI:165680). European Bioinformatics Institute. View Source